6-(Dimethylamino)hexa-3,5-dien-2-one

• CAS No.: 58064-22-5
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol
• IUPAC Name: 6-(dimethylamino)hexa-3,5-dien-2-one
• InChI: InChI=1S/C8H13NO/c1-8(10)6-4-5-7-9(2)3/h4-7H,1-3H3
• InChI Key: SRXFDENAXRJYEI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CC=CN(C)C

Description

6-(Dimethylamino)hexa-3,5-dien-2-one is a conjugated dienone characterized by a dimethylamino (-N(CH₃)₂) substituent at the 6-position of the hexa-3,5-dien-2-one backbone. Its synthesis often involves condensation or cycloaddition reactions, with modifications to the substituents enabling tailored physicochemical properties .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below highlights key structural analogues, their substituents, and their impacts:

Compound Name	Substituents at 6-Position	Key Properties/Effects	References
6-(Dimethylamino)hexa-3,5-dien-2-one	-N(CH₃)₂ (electron-donating)	Enhanced nucleophilicity; stabilizes conjugated system
Hispolon (6-(3,4-Dihydroxyphenyl)-4-hydroxyhexa-3,5-dien-2-one)	-C₆H₃(OH)₂ (electron-withdrawing)	Natural bioactive compound; antioxidant properties
6-(4-Chlorophenyl)hexa-3,5-dien-2-one	-C₆H₄Cl (electron-withdrawing)	Reduced solubility; halogen-mediated reactivity
(3E,5E)-6-Furan-2-ylhexa-3,5-dien-2-one	-C₄H₃O (heteroaromatic)	Fluorescence potential; furan ring participation in cycloadditions
6-[2-(4-Chlorophenyl)-2H-tetrazol-5-yl]hexa-3,5-dien-2-one (15a)	Tetrazolyl group (-C₆H₄Cl-N₄)	High thermal stability; pharmaceutical relevance

Key Observations :

• Electron-donating groups (e.g., -N(CH₃)₂) increase electron density in the conjugated system, enhancing reactivity in cycloadditions or nucleophilic attacks .
• Electron-withdrawing groups (e.g., -Cl, -OH) reduce solubility in non-polar solvents but improve stability in acidic conditions .
• Heteroaromatic substituents (e.g., furyl) enable participation in photochemical reactions and fluorescence applications .

Sources :

Reactivity in Catalyzed Reactions

• Tunneling Catalysis: The bicyclic analogue 1H-bicyclo[3.1.0]-hexa-3,5-dien-2-one undergoes Lewis acid-catalyzed tunneling rearrangements, where barrier width narrowing enhances reaction rates. This contrasts with dimethylamino-substituted dienones, which may rely on electronic stabilization rather than tunneling effects .
• Bromination: Dimethylamino derivatives undergo regioselective bromination at the α,β-unsaturated carbonyl positions, whereas chlorophenyl analogues show reduced reactivity due to steric and electronic factors .